Cas no 82261-42-5 (4-(pyridin-3-yl)aniline)
4-(pyridin-3-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridin-3-ylaniline
- 4-(3-Pyridyl)aniline
- 4-(Pyridin-3-yl)aniline
- 4-Pyridin-3-yl-phenylamine
- 3-(p-Aminophenyl)pyridine
- 3-(4-Aminophenyl)pyridine
- 4-(3-Pyridyl)aminobenzene
- 4-(Pyridin-3-yl)phenylamine
- 4-(3-Pyridinyl)benzenamine (ACI)
- Pyridine, 3-(p-aminophenyl)- (6CI)
- DKFDPLVNPGJNDE-UHFFFAOYSA-N
- DB-056591
- CS-0206624
- 3-(4-aminophenyl)-pyridine
- AKOS007930877
- PS-4111
- 4-(pyridine-3-yl)aniline
- 4-Pyridin-3-yl aniline
- SCHEMBL225149
- Z732776040
- EN300-314386
- BBL104062
- 82261-42-5
- STL557876
- 4-Pyridin-3-ylphenylamine
- MFCD00956763
- DTXSID30332669
- SY037892
- F5608-0071
- J-513840
- CHEBI:195076
- 3-(4'-aminophenyl)pyridine
- SB38880
- MFCD00956768
- DB-263260
- 4-(pyridin-3-yl)aniline
-
- MDL: MFCD00956763
- Inchi: 1S/C11H10N2/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h1-8H,12H2
- InChI Key: DKFDPLVNPGJNDE-UHFFFAOYSA-N
- SMILES: N1C=C(C2C=CC(N)=CC=2)C=CC=1
Computed Properties
- Exact Mass: 170.08400
- Monoisotopic Mass: 170.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.133
- Melting Point: 116-117 ºC
- Boiling Point: 333 ºC
- Flash Point: 182 ºC
- Refractive Index: 1.625
- PSA: 38.91000
- LogP: 2.91200
4-(pyridin-3-yl)aniline Security Information
- Hazard Category Code: 20/21/22;36/37/38
- Safety Instruction: S26; S36/37/39; S22
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
4-(pyridin-3-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034277-1g |
4-Pyridin-3-ylphenylamine |
82261-42-5 | 95% | 1g |
£147.00 | 2022-03-01 | |
| Fluorochem | 034277-2g |
4-Pyridin-3-ylphenylamine |
82261-42-5 | 95% | 2g |
£239.00 | 2022-03-01 | |
| Chemenu | CM173837-250mg |
4-(3-Pyridyl)aniline |
82261-42-5 | 95% | 250mg |
$128 | 2022-06-10 | |
| Chemenu | CM173837-1g |
4-(3-Pyridyl)aniline |
82261-42-5 | 95% | 1g |
$172 | 2022-06-10 | |
| Chemenu | CM173837-5g |
4-(3-Pyridyl)aniline |
82261-42-5 | 95% | 5g |
$513 | 2022-06-10 | |
| Apollo Scientific | OR2020-250mg |
4-(Pyridin-3-yl)aniline |
82261-42-5 | 250mg |
£95.00 | 2025-02-19 | ||
| Apollo Scientific | OR2020-1g |
4-(Pyridin-3-yl)aniline |
82261-42-5 | 1g |
£270.00 | 2025-02-19 | ||
| Chemenu | CM173837-5g |
4-(3-Pyridyl)aniline |
82261-42-5 | 95% | 5g |
$794 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086325-1g |
4-(3-Pyridyl)aniline |
82261-42-5 | 97% | 1g |
6257.0CNY | 2021-08-03 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0847-1g |
4-Pyridin-3-yl-phenylamine |
82261-42-5 | 96% | 1g |
1594.32CNY | 2021-05-08 |
4-(pyridin-3-yl)aniline Production Method
Production Method 1
1.2 Reagents: Water
Production Method 2
1.2 Reagents: Sodium tert-butoxide , Ammonia Solvents: 1,4-Dioxane ; 1 h, 110 °C
Production Method 3
1.2 Reagents: Potassium carbonate Solvents: Water ; 90 min, 80 °C
Production Method 4
1.2 Reagents: Tripotassium phosphate Solvents: 1-Butanol ; 20 h, 100 °C
Production Method 5
Production Method 6
Production Method 7
Production Method 8
Production Method 9
Production Method 10
1.2 Reagents: Ammonium chloride Solvents: Water
Production Method 11
1.2 Reagents: Ammonium chloride Solvents: Water
Production Method 12
1.2 Reagents: Water Solvents: Water ; rt
Production Method 13
Production Method 14
2.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane , Water ; overnight, 100 °C
Production Method 15
1.2 Solvents: Tetrahydrofuran ; -78 °C; 3 h, -78 °C; overnight, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Cesium fluoride Catalysts: Cuprous iodide , (SP-4-4)-Chloro[2-[1-[(4-methylphenyl)imino-κN]ethyl]ferrocenyl-κC](tricyclohexy… Solvents: Dimethylformamide ; 12 h, 80 °C
2.2 Reagents: Water
Production Method 16
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt
Production Method 17
2.1 Catalysts: Palladium diacetate , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Tetrahydrofuran ; 30 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water
4-(pyridin-3-yl)aniline Raw materials
- Pyridin-3-ylboronic acid
- tributyl(chloro)stannane
- tributyl(3-pyridyl)stannane
- Aminophenyltrimethoxysilane
- 3-Chloropyridine
- 3-(4-Chlorophenyl)pyridine
- 3-(diethylboranyl)pyridine
- Bis(pinacolato)diborane
- 4-Iodoaniline
- 3-(4-Nitrophenyl)pyridine
- 3-Pyridylzinc bromide, 0.50 M in THF
- 3-Bromopyridine
4-(pyridin-3-yl)aniline Preparation Products
4-(pyridin-3-yl)aniline Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-(pyridin-3-yl)aniline
Research Briefing on 4-(pyridin-3-yl)aniline (CAS: 82261-42-5) in Chemical Biology and Pharmaceutical Applications
4-(pyridin-3-yl)aniline (CAS: 82261-42-5) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This briefing provides an overview of the latest research advancements involving this compound, focusing on its chemical properties, synthetic routes, and biological applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(pyridin-3-yl)aniline as a building block for novel tyrosine kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR and HER2 kinases, which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and in vitro assays to validate the efficacy of these derivatives, paving the way for further preclinical development.
Another significant advancement was reported in ACS Chemical Biology, where 4-(pyridin-3-yl)aniline was utilized in the design of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The study showcased the compound's versatility as a scaffold for developing sensitive and selective biosensors, which could have applications in studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.
From a synthetic chemistry perspective, a recent publication in Organic Letters detailed an efficient and scalable route for the preparation of 4-(pyridin-3-yl)aniline. The authors employed a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. This method addresses previous challenges associated with the compound's synthesis, making it more accessible for industrial-scale production.
In the realm of drug delivery, a 2024 study in Advanced Materials investigated the incorporation of 4-(pyridin-3-yl)aniline into polymeric nanoparticles for targeted drug delivery. The researchers functionalized the compound to enhance its binding affinity to specific cell surface receptors, resulting in improved drug uptake and reduced off-target effects. This approach holds promise for the development of next-generation nanomedicines.
Overall, the latest research underscores the multifaceted utility of 4-(pyridin-3-yl)aniline in chemical biology and pharmaceutical sciences. Its role as a versatile scaffold for drug discovery, biosensing, and nanotechnology highlights its continued relevance in advancing biomedical research. Future studies are expected to further explore its potential in emerging therapeutic areas and innovative applications.
82261-42-5 (4-(pyridin-3-yl)aniline) Related Products
- 57976-57-5(3-(pyridin-3-yl)aniline)
- 1226158-54-8(5-(m-Tolyl)pyridin-3-amine)
- 1258626-25-3(5-(4-Aminophenyl)pyridin-3-amine)
- 31676-54-7(5-phenylpyridin-3-amine)
- 1226158-35-5(5-(p-Tolyl)pyridin-3-amine)
- 1258629-77-4(3-(4-Aminophenyl)pyridin-4-amine)
- 1049789-92-5(3-(3-Pyridyl)aniline dihydrochloride)
- 177202-83-4(2-(Pyridin-3-yl)aniline)
- 1314356-76-7(5-(3-Aminophenyl)pyridin-3-amine)
- 181633-34-1(5-(Pyridin-3-yl)-[1,1'-biphenyl]-3-amine)